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Cat. No.: B15599766 Get Quote

Upadacitinib-d5: A Technical Guide for
Researchers
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Upadacitinib-d5, a deuterated analog of

the Janus kinase (JAK) inhibitor, Upadacitinib. The document outlines its primary application in

research, details the mechanism of action of the parent compound, and presents a

comprehensive experimental protocol for its use in quantitative analysis.

Introduction to Upadacitinib-d5
Upadacitinib-d5 is a stable, isotopically labeled form of Upadacitinib, a selective inhibitor of

Janus kinase 1 (JAK1).[1] By incorporating five deuterium atoms, Upadacitinib-d5 serves as

an ideal internal standard for the quantitative analysis of Upadacitinib in biological matrices.[1]

Its primary use in research is to ensure the accuracy and precision of bioanalytical methods,

such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), by correcting for

variations in sample preparation and instrument response.[1]

The parent compound, Upadacitinib, is a disease-modifying antirheumatic drug (DMARD) used

in the treatment of several autoimmune and inflammatory conditions, including rheumatoid

arthritis, psoriatic arthritis, atopic dermatitis, and ulcerative colitis.[2][3][4] Its therapeutic effect
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stems from the modulation of the JAK-STAT signaling pathway, a critical cascade in the

immune response.[5][6][7][8][9][10]

Mechanism of Action: The JAK-STAT Signaling
Pathway
Upadacitinib functions by selectively inhibiting JAK1, an intracellular enzyme that plays a

crucial role in the signaling of various pro-inflammatory cytokines.[5][6][7] This inhibition

prevents the phosphorylation and activation of Signal Transducers and Activators of

Transcription (STATs), which are key downstream proteins.[7][8][9] The blockade of STAT

activation ultimately leads to a reduction in the transcription of genes involved in the

inflammatory response.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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